2-(3,4,5-trifluorophenyl)prop-2-en-1-ol
Overview
Description
2-(3,4,5-trifluorophenyl)prop-2-en-1-ol, also known as 2-trifluoromethylprop-2-en-1-ol, is an organofluorine compound that has been used in various scientific research applications. It is a colorless, combustible liquid with a boiling point of 59°C and a melting point of -19°C. The compound is soluble in water, alcohols, and other organic solvents. It is primarily used in the synthesis of drugs and other organic compounds, as well as in the production of polymers and other materials.
Mechanism of Action
2-(3,4,5-trifluorophenyl)prop-2-en-1-ol is a trifluoromethylated compound, meaning it contains three fluorine atoms attached to a single carbon atom. This particular structure confers a number of unique properties to the compound, such as increased lipophilicity and increased metabolic stability. These properties make the compound a useful tool for the synthesis of various organic compounds, as well as for the synthesis of drugs and other compounds.
Biochemical and Physiological Effects
2-(3,4,5-trifluorophenyl)prop-2-en-1-ol has been studied for its biochemical and physiological effects. The compound has been found to have an inhibitory effect on the enzyme acetylcholinesterase, which is involved in the regulation of neurotransmission in the brain. Additionally, the compound has been found to have a weak agonist effect at the GABA-A receptor, which is involved in the regulation of anxiety and other physiological processes.
Advantages and Limitations for Lab Experiments
2-(3,4,5-trifluorophenyl)prop-2-en-1-ol is a useful compound for laboratory experiments due to its relatively low cost and its availability in various forms. Additionally, the compound is relatively stable and has a low toxicity, making it safe to handle in the laboratory. However, the compound is combustible and should be handled with care. Additionally, the compound is sensitive to light and should be stored in a dark, cool place.
Future Directions
The potential applications of 2-(3,4,5-trifluorophenyl)prop-2-en-1-ol are numerous, and there are many potential future directions for research. For example, further research could be conducted into the compound’s potential as an insecticide, as well as its potential as a building block for the synthesis of other organic compounds. Additionally, further research could be conducted into the compound’s potential as a drug or therapeutic agent. Additionally, further research could be conducted into the compound’s potential as a fluorinated compound, as well as its potential to act as a catalyst in various reactions.
Synthesis Methods
2-(3,4,5-trifluorophenyl)prop-2-en-1-ol is typically synthesized through the reaction of 2-chloro-3,4,5-trifluorobenzene and prop-2-en-1-ol. The reaction is carried out in an inert atmosphere, such as nitrogen or argon, at a temperature of between 40-50°C. The reaction is typically carried out in the presence of a base, such as potassium carbonate, to facilitate the reaction. The reaction is typically complete within 1-2 hours.
Scientific Research Applications
2-(3,4,5-trifluorophenyl)prop-2-en-1-ol has been used in a variety of scientific research applications. It has been used as a building block for the synthesis of various organic compounds, such as drugs and polymers. It has also been used in the synthesis of fluorinated compounds, such as trifluoromethyl ethers and trifluoromethyl sulfonamides. Additionally, it has been used in the synthesis of trifluoromethyl-substituted organophosphates, which are used as insecticides.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-(3,4,5-trifluorophenyl)prop-2-en-1-ol involves the reaction of 3,4,5-trifluorophenylacetaldehyde with propargyl alcohol in the presence of a base catalyst.", "Starting Materials": [ "3,4,5-trifluorophenylacetaldehyde", "propargyl alcohol", "base catalyst" ], "Reaction": [ "Add 3,4,5-trifluorophenylacetaldehyde to a reaction flask", "Add propargyl alcohol to the reaction flask", "Add a base catalyst to the reaction flask", "Heat the reaction mixture to reflux", "Allow the reaction to proceed for several hours", "Cool the reaction mixture and extract the product with a suitable solvent", "Purify the product by recrystallization or column chromatography" ] } | |
CAS RN |
1799477-41-0 |
Molecular Formula |
C9H7F3O |
Molecular Weight |
188.1 |
Purity |
95 |
Origin of Product |
United States |
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